Cas no 1341976-88-2 (1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonyl chloride)
1341976-88-2 structure
Product Name:1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonyl chloride
CAS No:1341976-88-2
MF:C9H15ClN2O2S
MW:250.745599985123
CID:5178768
PubChem ID:64799825
Update Time:2023-11-24
1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- (1-(Pentan-3-yl)-1h-pyrazol-3-yl)methanesulfonyl chloride
- [1-(pentan-3-yl)-1H-pyrazol-3-yl]methanesulfonyl chloride
- 1H-Pyrazole-3-methanesulfonyl chloride, 1-(1-ethylpropyl)-
- 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonyl chloride
-
- Inchi: 1S/C9H15ClN2O2S/c1-3-9(4-2)12-6-5-8(11-12)7-15(10,13)14/h5-6,9H,3-4,7H2,1-2H3
- InChI Key: BWKCZIWPAVYHBO-UHFFFAOYSA-N
- SMILES: ClS(CC1C=CN(C(CC)CC)N=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 285
- XLogP3: 2
- Topological Polar Surface Area: 60.3
1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422247-50mg |
(1-(Pentan-3-yl)-1h-pyrazol-3-yl)methanesulfonyl chloride |
1341976-88-2 | 98% | 50mg |
¥20779 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422247-100mg |
(1-(Pentan-3-yl)-1h-pyrazol-3-yl)methanesulfonyl chloride |
1341976-88-2 | 98% | 100mg |
¥25110 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422247-250mg |
(1-(Pentan-3-yl)-1h-pyrazol-3-yl)methanesulfonyl chloride |
1341976-88-2 | 98% | 250mg |
¥22744 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422247-500mg |
(1-(Pentan-3-yl)-1h-pyrazol-3-yl)methanesulfonyl chloride |
1341976-88-2 | 98% | 500mg |
¥25552 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1422247-1g |
(1-(Pentan-3-yl)-1h-pyrazol-3-yl)methanesulfonyl chloride |
1341976-88-2 | 98% | 1g |
¥24728 | 2023-04-15 | |
| Enamine | EN300-1120535-0.05g |
[1-(pentan-3-yl)-1H-pyrazol-3-yl]methanesulfonyl chloride |
1341976-88-2 | 95% | 0.05g |
$587.0 | 2023-10-27 | |
| Enamine | EN300-1120535-0.1g |
[1-(pentan-3-yl)-1H-pyrazol-3-yl]methanesulfonyl chloride |
1341976-88-2 | 95% | 0.1g |
$615.0 | 2023-10-27 | |
| Enamine | EN300-1120535-0.25g |
[1-(pentan-3-yl)-1H-pyrazol-3-yl]methanesulfonyl chloride |
1341976-88-2 | 95% | 0.25g |
$642.0 | 2023-10-27 | |
| Enamine | EN300-1120535-0.5g |
[1-(pentan-3-yl)-1H-pyrazol-3-yl]methanesulfonyl chloride |
1341976-88-2 | 95% | 0.5g |
$671.0 | 2023-10-27 | |
| Enamine | EN300-1120535-1.0g |
[1-(pentan-3-yl)-1H-pyrazol-3-yl]methanesulfonyl chloride |
1341976-88-2 | 1g |
$1057.0 | 2023-06-09 |
1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonyl chloride Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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